4-(2,4-dioxothiazolidin-3-yl)-N-(thiophen-2-yl)piperidine-1-carboxamide

• IUPAC Name: 4-(2,4-dioxo-1,3-thiazolidin-3-yl)-N-thiophen-2-ylpiperidine-1-carboxamide
• InChI: InChI=1S/C13H15N3O3S2/c17-11-8-21-13(19)16(11)9-3-5-15(6-4-9)12(18)14-10-2-1-7-20-10/h1-2,7,9H,3-6,8H2,(H,14,18)
• InChI Key: ZEAVSFODYHERFP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)CSC2=O)C(=O)NC3=CC=CS3
• Molecular Formula: C13H15N3O3S2
• Molecular Weight: 325.4 g/mol

Description

Synthesis Analysis

The synthesis of thiazolidinone derivatives often involves the formation of thiazolidine rings through cyclization reactions. For example, the synthesis of thiazolidine-2,4-dione derivatives has been achieved using OxymaPure/N,N′-diisopropylcarbodimide coupling methodology, characterized by chromatographic and spectrometric methods, and elemental analysis (Alhameed et al., 2019). Another approach involves the reaction of ethyl 3-((3,4-dimethoxybenzylidene)amino) thiophene-2-carboxylate with mercapto acetic acid in the presence of zinc chloride to form ethyl 3-(2-(3,4-dimethoxyphenyl)-4-oxothiazolidin-3-yl)thiophene-2-carboxamide, demonstrating the versatility of synthesis methods for these compounds (Spoorthy et al., 2021).

Molecular Structure Analysis

Molecular structure analysis is crucial for understanding the chemical and physical properties of these compounds. The crystal structure determined by single crystal X-ray diffraction studies can reveal the spatial arrangement of atoms within the molecule, providing insights into potential interactions and reactivity. For instance, the synthesis and crystal structure analysis of a related compound showed how hydrogen bond interactions can stabilize the molecular structure, highlighting the importance of structural analysis in predicting compound stability and reactivity (Prabhuswamy et al., 2016).

Chemical Reactions and Properties

The chemical properties of thiazolidinone and piperidine derivatives include their reactivity towards various chemical agents and their potential to undergo a range of chemical reactions. These properties are influenced by the functional groups present in the molecule and the overall molecular structure. For example, the synthesis of highly potent piperazine-linked benzothiazolyl-4-thiazolidinones via catalytic N-formylation demonstrates the reactivity of these compounds and their potential for modification to enhance their properties (Patel & Park, 2014).